Cas no 1705755-25-4 (1-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-(thiophen-2-yl)urea)

• Product Name: 1-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-(thiophen-2-yl)urea
• CAS No: 1705755-25-4
• MF: C₁₆H₁₉N₃O₂S
• MW: 317.405962228775
• CID: 6124830
• PubChem ID: 90582574
• Update Time: 2025-07-23

1-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-(thiophen-2-yl)urea
• 1-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-(thiophen-2-yl)urea
• 1-[2-hydroxy-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-3-thiophen-2-ylurea
• 1-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)-3-(thiophen-2-yl)urea
• AKOS024875060
• F6414-2986
• 1705755-25-4

• Inchi： 1S/C16H19N3O2S/c1-19-7-6-11-9-12(4-5-13(11)19)14(20)10-17-16(21)18-15-3-2-8-22-15/h2-5,8-9,14,20H,6-7,10H2,1H3,(H2,17,18,21)
• InChI Key： CKXXACRJKLPNGG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(NCC(C1C=CC2=C(C=1)CCN2C)O)=O

Computed Properties

• Exact Mass: 317.11979803g/mol
• Monoisotopic Mass: 317.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-(thiophen-2-yl)urea

Comprehensive Overview of 1-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-(thiophen-2-yl)urea (CAS No. 1705755-25-4)

1-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-(thiophen-2-yl)urea, identified by its CAS No. 1705755-25-4, is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a hydroxyethyl group, a 1-methyl-2,3-dihydro-1H-indole moiety, and a thiophene-2-yl urea segment, making it a versatile candidate for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders and metabolic regulation, aligning with current trends in precision medicine.

The compound's molecular structure features a hydrogen bond donor-acceptor system, which is critical for its interaction with biological targets. This property is often explored in the context of enzyme inhibition and receptor modulation, topics frequently searched in academic and industrial databases. Recent studies suggest that derivatives of this scaffold may influence neurotransmitter pathways, a hot topic in neurodegenerative disease research. Its thiophene component also raises interest in heterocyclic chemistry, a field with growing applications in cancer therapeutics.

From a synthetic chemistry perspective, CAS No. 1705755-25-4 exemplifies modern multi-step organic synthesis techniques. The incorporation of both indole and thiophene rings requires advanced catalytic methods, a subject widely discussed in green chemistry forums. Environmental sustainability in synthesis is a key concern among researchers, and this compound's atom economy and solvent selection are often optimized to meet green chemistry principles.

Analytical characterization of 1-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-(thiophen-2-yl)urea typically involves HPLC-MS and NMR spectroscopy, techniques central to quality control in drug development. The compound's logP value and aqueous solubility are frequently analyzed, as these parameters determine its bioavailability—a major focus in pharmacokinetic studies. These aspects resonate with frequent search queries like "improving drug solubility" and "ADME properties optimization."

In the context of intellectual property, CAS No. 1705755-25-4 has been referenced in several patents related to G-protein-coupled receptor (GPCR) modulators. GPCRs are a prime target in drug discovery, accounting for over 30% of marketed therapeutics. This connection positions the compound as relevant to trending discussions on personalized medicine and orphan drug development.

Future research directions for this compound may explore its structure-activity relationships (SAR) through computational modeling, a method gaining traction with advances in AI-driven drug design. The integration of machine learning in molecular optimization is a highly searched topic, further enhancing the relevance of this compound's study. Additionally, its potential role in epigenetic regulation could align with emerging interests in gene-targeted therapies.

To summarize, 1-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3-(thiophen-2-yl)urea represents a compelling case study at the intersection of medicinal chemistry, process optimization, and therapeutic innovation. Its multifaceted applications and alignment with contemporary research trends ensure its continued significance in scientific literature and industry pipelines.